The Discovery and Isolation of Brutieridin: A Technical Guide
The Discovery and Isolation of Brutieridin: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Brutieridin, a flavanone (B1672756) glycoside unique to the bergamot orange (Citrus bergamia), has garnered significant scientific interest for its potential cholesterol-lowering properties.[1] This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Brutieridin. It details the experimental protocols for its extraction and purification, summarizes key quantitative data, and visualizes the established workflows and its proposed biological mechanism of action. This document is intended to serve as a foundational resource for researchers in natural product chemistry, pharmacology, and drug development.
Discovery and Source
Brutieridin was first isolated and identified from the fruits of bergamot (Citrus bergamia), a citrus fruit primarily cultivated in the Calabrian region of Southern Italy.[2][3][4][5] The discovery was part of research into the statin-like principles of bergamot, which led to the identification of two specific 3-hydroxy-3-methylglutaryl (HMG) flavonoid glycosides: Brutieridin and Melitidin.[2][3][5] The name "Brutieridin" is derived from "Brutium," the ancient name for the Calabria region.[6]
These compounds are of particular interest due to the structural similarity of their HMG moiety to the substrate of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[7] Brutieridin is found in the juice and albedo (the white tissue between the peel and the pulp) of the bergamot fruit.[6][8]
Chemical Structure and Properties
Brutieridin is a flavanone-O-glycoside. Its chemical structure consists of a hesperetin (B1673127) aglycone linked to a neohesperidoside sugar moiety, which is further esterified with a 3-hydroxy-3-methylglutaryl group.[2][3] The structures of Brutieridin and the related compound Melitidin were determined using spectroscopic and chemical methods.[2][3]
Table 1: Chemical Properties of Brutieridin
| Property | Value |
| IUPAC Name | 5-[[(2R,3S,4S,5R,6S)-3,4-Dihydroxy-6-[[(2S)-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methoxy]-3-hydroxy-3-methyl-5-oxopentanoic acid[1] |
| Chemical Formula | C₃₄H₄₂O₁₉[1] |
| Molar Mass | 754.691 g·mol⁻¹[1] |
| CAS Number | 1162664-57-4[1] |
Experimental Protocols: Isolation and Purification
The isolation of Brutieridin from bergamot fruit extract (BFE) is typically achieved through chromatographic techniques. A detailed semi-preparative high-performance liquid chromatography (HPLC) method has been described for this purpose.[7]
Preparation of Bergamot Fruit Extract (BFE)
While the specific initial extraction from the fruit is a standard process for obtaining polyphenolic fractions, a common approach involves extraction with a hydroalcoholic solvent followed by concentration to yield a dried extract.[8] This dried BFE serves as the starting material for chromatographic separation.
Semi-Preparative HPLC Protocol
This protocol outlines the separation of Brutieridin and Melitidin from a concentrated BFE solution.[7]
-
Instrumentation: A semi-preparative chromatography system (e.g., Buchi Corporation, Pure Chromatography System) is utilized.[7]
-
Sample Preparation: Dried Bergamot Fruit Extract (BFE) is dissolved in a suitable solvent to a concentration of 50 mg/mL.[7]
-
Chromatographic Column: A Discovery® C18 column (25 cm × 21.2 mm, 5 μm particle size) is employed for the separation.[7]
-
Mobile Phases:
-
Gradient Elution: A specific gradient is applied to effectively separate the target compounds.[7]
-
0 min: 77% A
-
30 min: 70% A
-
35 min: 70% A
-
40 min: 77% A
-
-
Flow Rate: The mobile phase is delivered at a flow rate of 14 mL/min.[7]
-
Fraction Collection: Peaks corresponding to Brutieridin are collected for further analysis and characterization.
Caption: Workflow for the isolation and purification of Brutieridin.
Structural Elucidation and Characterization
The definitive structure of Brutieridin was elucidated using a combination of spectroscopic and chemical methods.[2][3]
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR, along with 2D NMR techniques (like COSY, HSQC, and HMBC), are essential for determining the precise connectivity of atoms within the molecule. This includes identifying the flavanone core, the sugar moieties, and the HMG group, as well as establishing their linkage points.
-
High-Resolution Mass Spectrometry (HRMS): HRMS provides an accurate mass measurement, which is used to determine the elemental composition and confirm the molecular formula of Brutieridin.[9] Tandem MS (MS/MS) experiments help in fragmenting the molecule to further confirm the structural components and their sequence.[9]
-
UV Spectroscopy: The UV spectrum of Brutieridin would show characteristic absorption maxima for a flavanone structure, providing initial evidence of its chemical class.[3]
Quantitative Data
The concentration of Brutieridin can vary based on the specific cultivar of bergamot and the extraction method used.
Table 2: Reported Concentrations of Brutieridin in Bergamot Products
| Source Material | Analytical Method | Concentration / Amount | Reference |
| Cold-Pressed Bergamot Juice | UPLC-MS/MS, NMR | 45–68 mg/L | [8] |
| Hydroalcoholic Peel Extract | HPLC-PDA-MS | ~0.12–0.18% of dry extract weight | [8] |
| Bergamot Albedo (Fantastico cv) | Not Specified | 27.33% of identified compounds | [6] |
Proposed Biological Mechanism of Action
Initially, Brutieridin was hypothesized to act as a direct inhibitor of HMG-CoA reductase (HMGCR), the enzyme targeted by statin drugs, due to its structural similarity to the enzyme's natural substrate.[7][10] However, subsequent in vitro studies on HepG2 liver cells showed that bergamot fruit extract (BFE) and its principal components, including Brutieridin, did not directly inhibit HMGCR activity.[7]
Instead, current research suggests a multi-faceted mechanism for the cholesterol-lowering effects of bergamot components:
-
Downregulation of HMGCR Expression: BFE and neohesperidin (B1678168) (another flavonoid in bergamot) were found to decrease the levels of HMGCR protein in HepG2 cells, suggesting an effect on the enzyme's expression rather than direct inhibition.[7]
-
Inhibition of Cholesterol Absorption: In Caco-2 intestinal cells, Brutieridin was shown to significantly reduce cholesterol uptake.[7] This effect is linked to a decrease in the levels of Niemann-Pick C1 Like 1 (NPC1L1), a critical transporter for cholesterol absorption in the intestine.[7]
Caption: Proposed dual mechanism for cholesterol reduction by bergamot components.
Conclusion
The discovery of Brutieridin in Citrus bergamia has unveiled a novel class of natural compounds with significant potential for cardiovascular health.[10] The isolation protocols, primarily based on semi-preparative HPLC, allow for the procurement of pure Brutieridin for further pharmacological investigation. While the initial "statin-like" hypothesis of direct HMGCR inhibition has been refined, the current understanding points towards a more complex mechanism involving the downregulation of HMGCR expression and the inhibition of intestinal cholesterol absorption. This detailed technical guide provides the necessary foundational knowledge for scientists aiming to explore the full therapeutic potential of this unique flavonoid.
References
- 1. Brutieridin - Wikipedia [en.wikipedia.org]
- 2. Statin-like principles of bergamot fruit (Citrus bergamia): isolation of 3-hydroxymethylglutaryl flavonoid glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. mygenefood.com [mygenefood.com]
- 5. Statin-like Principles of Bergamot Fruit (Citrus bergamia): Isolation of 3-Hydroxymethylglutaryl Flavonoid Glycosides [iris.unical.it]
- 6. researchgate.net [researchgate.net]
- 7. Defining the Cholesterol Lowering Mechanism of Bergamot (Citrus bergamia) Extract in HepG2 and Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Buy Brutieridin | 1162664-57-4 [smolecule.com]
- 9. Structural Characterization of Peripolin and Study of Antioxidant Activity of HMG Flavonoids from Bergamot Fruit [mdpi.com]
- 10. caringsunshine.com [caringsunshine.com]
